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Compound of Interest

Compound Name: MART-1 (27-35) (human)

Cat. No.: B1146212

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Melanoma Antigen Recognized by T-cells 1 (MART-1) (27-35) peptide, with the amino acid
sequence AAGIGILTV, is a key immunogenic epitope presented by HLA-A2 on melanoma cells.
[1][2][3] It is widely utilized in cancer research and immunotherapy development for stimulating
MART-1-specific CD8+ T cells.[4] Proper solubilization and storage of this hydrophobic peptide
are critical for maintaining its biological activity and ensuring experimental reproducibility.

These application notes provide detailed protocols and guidelines for the effective handling of
the MART-1 (27-35) peptide.

Data Presentation: Solubility and Storage
Recommendations

The following table summarizes the key quantitative and qualitative data for the solubilization
and storage of the MART-1 (27-35) peptide.
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Parameter Recommendation Source(s)

Typically supplied as a
Form lyophilized solid/powder.[2][5] [2][5][6]
[6]

Approximately 814 g/mol .[1][2
Molecular Weight PP Y J 111i7] [1][2][6]

[6]

Purity >95% by HPLC.[1][2][6] [L][2][6]

DMSO (for stock solutions,
e.g., 1 mM).[4] Distilled water

Primary Solvents (for solutions up to 2 mg/mL). [11[4116]
[1][6] Acetonitrile (for higher

concentrations).[1][6]

o ] Brief sonication can aid in
Solubilization Aid _ . _ [7]
dissolving the peptide.[7]

Store at -20°C or -80°C.[1][2]
N [41[5][6] The product is
Storage (Lyophilized) ] [11[2][4]1[5]16]
hygroscopic and should be

protected from light.[1][6]

Aliquot and store at -20°C or
Storage (Reconstituted) -80°C.[1][4][6] Avoid repeated [1][41[6]

freeze-thaw cycles.[4]

At least one year at -80°C
when stored properly.[4]
Stability Lyophilized form can be stored  [4][5]
refrigerated at 2-8°C for up to
6 months.[5]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized MART-1 (27-35)
Peptide
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This protocol outlines the steps for solubilizing the lyophilized MART-1 (27-35) peptide to

prepare a stock solution. Due to its hydrophobic nature, initial reconstitution in an organic

solvent like DMSO is recommended for optimal solubility.

Materials:

Lyophilized MART-1 (27-35) peptide vial

Sterile, high-purity Dimethyl Sulfoxide (DMSQO)

Sterile, nuclease-free polypropylene microcentrifuge tubes
Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.

Solvent Addition: Carefully add the required volume of DMSO to the vial to achieve the
desired stock concentration (e.g., for a 1 mg vial to be reconstituted to 1 mM, given a MW of
814 g/mol , add 1.23 mL of DMSO).

Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, brief
sonication (10-20 seconds) may be applied. Visually inspect the solution to ensure it is clear
and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge
tubes.[4]
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Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer suitable
for cell-based assays.

Materials:

MART-1 (27-35) peptide stock solution in DMSO

Sterile phosphate-buffered saline (PBS) or cell culture medium

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine Final Concentration: Calculate the volume of the DMSO stock solution required to
achieve the desired final working concentration in your aqueous buffer.

e Dilution: Add the aqueous buffer (e.g., PBS or cell culture medium) to a sterile tube. While
gently vortexing the buffer, add the calculated volume of the peptide stock solution dropwise.
This gradual addition helps to prevent precipitation of the hydrophobic peptide.

» Final Mixing: Gently vortex the final solution to ensure homogeneity.

Use: Use the freshly prepared working solution immediately for your experiments.

Protocol 3: Storage and Handling

Proper storage is crucial for maintaining the integrity and activity of the MART-1 (27-35)
peptide.

Lyophilized Peptide:
» Store the unopened vial at -20°C or -80°C for long-term storage.[1][2][4][5][6]

o The peptide is hygroscopic; keep the vial tightly sealed and protected from light.[1][6]
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Reconstituted Peptide (Stock Solution in DMSO):
» Store aliquots at -80°C for long-term stability.[4]
o For short-term storage, -20°C is also acceptable.

» Crucially, avoid repeated freeze-thaw cycles as this can degrade the peptide.[4]

Visualizations

Below are diagrams illustrating the experimental workflow for peptide handling and the
biological context of the MART-1 (27-35) peptide.
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Caption: Workflow for Solubilization and Storage of MART-1 (27-35) Peptide.
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Caption: Antigen Presentation Pathway of MART-1 (27-35) Peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

